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Compound of Interest

Compound Name: Ebselen

Cat. No.: B1671040 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Ebselen (2-phenyl-1,2-benzisoselenazol-3(2H)-one) is a synthetic

organoselenium compound known for its anti-inflammatory, antioxidant, and cytoprotective

properties[1][2]. Recent studies have highlighted its potent antifungal activity against a broad

spectrum of clinically relevant fungal pathogens, including various species of Candida,

Cryptococcus, and Aspergillus[1][3][4][5]. Ebselen's multifaceted mechanism of action, which

involves disrupting the fungal redox homeostasis and inhibiting key cellular processes, makes it

a promising candidate for antifungal drug development[3][6]. These application notes provide

detailed methodologies for assessing the antifungal efficacy of ebselen.

Mechanism of Action Overview
Ebselen exerts its antifungal effects through several proposed mechanisms[6]:

Disruption of Redox Homeostasis: The primary mechanism involves the depletion of

intracellular glutathione (GSH), a key antioxidant. This leads to an accumulation of reactive

oxygen species (ROS), causing significant oxidative stress and subsequent cellular

damage[1][3][7].

Enzyme Inhibition: Ebselen targets multiple thiol-containing enzymes critical for fungal

survival. It has been shown to inhibit the plasma membrane H+-ATPase pump (Pma1p),

which is essential for pH regulation and nutrient uptake[8][9]. It also inhibits the thioredoxin
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(Trx) system and glutamate dehydrogenase (Gdh3), further contributing to redox

imbalance[4][6][10].

Inhibition of Macromolecular Synthesis: At higher concentrations, ebselen can have

secondary effects on the synthesis of proteins, DNA, RNA, and lipids[6].
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Prepare Fungal Inoculum
(e.g., 1-5 x 10^5 CFU/mL)

Add Fungal Inoculum
to each well

Serially Dilute Ebselen
in 96-well plate

Incubate at 35-37°C
for 24-48 hours

Include Positive (Fungus only)
& Negative (Medium only) Controls

Visually Inspect for Growth
or Measure OD540

Determine MIC:
Lowest concentration with no visible growth

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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